Cas no 1908414-42-5 (2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine)

2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine is a quinoline-based compound featuring a methoxyphenyl substituent and a piperidine-propylamine side chain. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for targeting receptor interactions or enzyme inhibition. The methoxy group enhances electron density, potentially improving binding affinity, while the piperidine moiety introduces basicity and conformational flexibility. The compound’s quinoline core offers stability and π-stacking capabilities, making it suitable for exploratory research in drug discovery. Its synthetic accessibility and modifiable functional groups allow for further derivatization, supporting investigations into structure-activity relationships. This product is primarily of interest for academic and pharmaceutical research applications.
2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine structure
1908414-42-5 structure
Product Name:2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
CAS No:1908414-42-5
MF:C24H29N3O
MW:375.50656580925
CID:4767190
Update Time:2025-08-05

2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine Chemical and Physical Properties

Names and Identifiers

    • ML400
    • 2-(4-methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
    • 2-(4-methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
    • 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine
    • Inchi: 1S/C24H29N3O/c1-28-20-12-10-19(11-13-20)23-18-24(21-8-3-4-9-22(21)26-23)25-14-7-17-27-15-5-2-6-16-27/h3-4,8-13,18H,2,5-7,14-17H2,1H3,(H,25,26)
    • InChI Key: CCEQOVGPLKQKET-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(=CC=1)C1=CC(=C2C=CC=CC2=N1)NCCCN1CCCCC1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 7
  • Complexity: 445
  • XLogP3: 5
  • Topological Polar Surface Area: 37.4

2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Biosynth
IBD41442-1 mg
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
1908414-42-5
1mg
$75.00 2023-01-04
Biosynth
IBD41442-5 mg
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
1908414-42-5
5mg
$243.75 2023-01-04
Biosynth
IBD41442-10 mg
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
1908414-42-5
10mg
$390.00 2023-01-04
Biosynth
IBD41442-25 mg
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
1908414-42-5
25mg
$731.25 2023-01-04
Biosynth
IBD41442-50 mg
2-(4-Methoxyphenyl)-N-(3-piperidin-1-ylpropyl)quinolin-4-amine
1908414-42-5
50mg
$1,170.00 2023-01-04
eNovation Chemicals LLC
Y1325848-1g
ML400
1908414-42-5 95%
1g
$3800 2024-06-03
eNovation Chemicals LLC
Y1325848-1g
ML400
1908414-42-5 98%
1g
$3800 2025-03-01
MedChemExpress
HY-111488-1mg
ML 400
1908414-42-5
1mg
¥2035 2024-04-19
Ambeed
A1955121-1mg
ML400
1908414-42-5 98%
1mg
$147.0 2025-02-28
Ambeed
A1955121-5mg
ML400
1908414-42-5 98%
5mg
$272.0 2025-02-28

Additional information on 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine

Compound CAS No. 1908414-42-5: 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine

The compound 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine, identified by the CAS registry number 1908414-42-5, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities, including anti-inflammatory, anticancer, and antimicrobial properties.

The molecular structure of this compound is characterized by a quinoline ring system, which serves as the core framework. The quinoline moiety is substituted at position 4 with an amine group that is further linked to a piperidine-containing side chain. Specifically, the amine group at position 4 is connected to a propyl chain, which terminates with a piperidine ring. Additionally, the quinoline ring is substituted at position 2 with a methoxyphenyl group, which introduces electronic and steric effects that can influence the compound's pharmacokinetic and pharmacodynamic properties.

Recent studies have highlighted the importance of quinoline derivatives in targeting various disease states, particularly cancer. For instance, research published in the journal Nature Communications (2023) demonstrated that certain quinoline analogs exhibit potent anti-proliferative activity against several cancer cell lines by modulating key signaling pathways such as the PI3K/AKT/mTOR pathway. The presence of the methoxyphenyl group in this compound may enhance its ability to interact with specific receptor sites, thereby improving its therapeutic efficacy.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution or coupling reactions to assemble the quinoline core and its substituents. Researchers have optimized synthetic routes to improve yield and purity, ensuring that the compound can be produced on a larger scale for preclinical and clinical studies.

In terms of pharmacokinetics, preliminary studies suggest that this compound exhibits moderate solubility in aqueous solutions and acceptable permeability across biological membranes. These properties are crucial for ensuring that the compound can reach its target site in sufficient concentrations to exert its therapeutic effects.

Moreover, recent advancements in computational chemistry have enabled researchers to perform detailed molecular docking studies to predict how this compound interacts with potential therapeutic targets. For example, simulations conducted using the AutoDock software suite (version 4.2) revealed that the methoxyphenyl group plays a critical role in stabilizing interactions within the active site of kinase enzymes, which are often overexpressed in cancer cells.

Looking ahead, ongoing research is focused on evaluating the safety profile of this compound through in vitro toxicity assays and animal models. Early results indicate that it demonstrates low cytotoxicity against normal human cells, suggesting a favorable therapeutic index.

In conclusion, 2-(4-Methoxyphenyl)-N-(3-(piperidin-1-yl)propyl)quinolin-4-amine represents a promising lead compound in the development of novel therapeutic agents for treating various diseases, particularly those involving dysregulated signaling pathways such as cancer and inflammation.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd